Cas no 1856973-95-9 (2-(1-Amino-2-methylcyclobutyl)acetic acid)
2-(1-Amino-2-methylcyclobutyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1286537
- 1856973-95-9
- 2-(1-Amino-2-methylcyclobutyl)acetic acid
- 2-(1-Amino-2-methylcyclobutyl)aceticacid
-
- Inchi: 1S/C7H13NO2/c1-5-2-3-7(5,8)4-6(9)10/h5H,2-4,8H2,1H3,(H,9,10)
- InChI Key: PRZOQFFESSKZCE-UHFFFAOYSA-N
- SMILES: OC(CC1(CCC1C)N)=O
Computed Properties
- Exact Mass: 143.094628657g/mol
- Monoisotopic Mass: 143.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 63.3Ų
2-(1-Amino-2-methylcyclobutyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1286537-1.0g |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1286537-50mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 50mg |
$768.0 | 2023-10-01 | ||
| Enamine | EN300-1286537-100mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 100mg |
$804.0 | 2023-10-01 | ||
| Enamine | EN300-1286537-250mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 250mg |
$840.0 | 2023-10-01 | ||
| Enamine | EN300-1286537-500mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 500mg |
$877.0 | 2023-10-01 | ||
| Enamine | EN300-1286537-1000mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 1000mg |
$914.0 | 2023-10-01 | ||
| Enamine | EN300-1286537-2500mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 2500mg |
$1791.0 | 2023-10-01 | ||
| Enamine | EN300-1286537-5000mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 5000mg |
$2650.0 | 2023-10-01 | ||
| Enamine | EN300-1286537-10000mg |
2-(1-amino-2-methylcyclobutyl)acetic acid |
1856973-95-9 | 10000mg |
$3929.0 | 2023-10-01 |
2-(1-Amino-2-methylcyclobutyl)acetic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 2-(1-Amino-2-methylcyclobutyl)acetic acid
Introduction to 2-(1-Amino-2-methylcyclobutyl)acetic Acid (CAS No. 1856973-95-9)
2-(1-Amino-2-methylcyclobutyl)acetic acid, identified by the chemical compound code CAS No. 1856973-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of amino acids with a unique cyclic structure, featuring a methyl-substituted cyclobutyl moiety attached to an acetic acid backbone. The presence of both an amino group and a carboxylic acid group makes it a versatile intermediate in the development of various bioactive molecules.
The molecular structure of 2-(1-Amino-2-methylcyclobutyl)acetic acid consists of a cyclobutane ring substituted at the 2-position with a methyl group, and at the 1-position with an amino group, which is further linked to a carboxylic acid functional group. This specific arrangement imparts unique steric and electronic properties to the molecule, making it a valuable building block in medicinal chemistry. The compound's ability to participate in various chemical reactions, such as peptide coupling and derivatization, underscores its importance in synthetic pathways.
In recent years, 2-(1-Amino-2-methylcyclobutyl)acetic acid has been explored for its potential applications in drug discovery and development. Its structural features suggest that it may serve as a precursor for more complex molecules with therapeutic properties. For instance, the cyclobutyl ring can enhance metabolic stability, while the amino and carboxylic acid groups provide sites for further functionalization. These attributes make it an attractive candidate for designing novel pharmacophores.
One of the most promising areas of research involving 2-(1-Amino-2-methylcyclobutyl)acetic acid is its role in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while overcoming their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The unique structural motif of this compound allows for the creation of analogs that can interact with biological targets in a manner similar to peptides but with improved pharmacokinetic profiles.
Recent studies have highlighted the utility of 2-(1-Amino-2-methylcyclobutyl)acetic acid in developing inhibitors targeting enzymes involved in inflammatory and metabolic diseases. By leveraging its structural flexibility, researchers have been able to design molecules that exhibit high selectivity and potency. For example, derivatives of this compound have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation pathways. Such findings position CAS No. 1856973-95-9 as a valuable asset in the quest for novel therapeutics.
The synthesis of 2-(1-Amino-2-methylcyclobutyl)acetic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advancements in catalytic methods and asymmetric synthesis have made it possible to produce this compound more efficiently. These improvements not only reduce production costs but also open doors for scalable manufacturing, which is crucial for pharmaceutical applications.
Another area where CAS No. 1856973-95-9 has shown significance is in the development of chiral compounds. The presence of stereocenters in its structure allows for the creation of enantiomerically pure forms, which are often essential for drug efficacy and safety. Researchers have utilized chiral auxiliaries and catalysts to achieve high enantiomeric excess in synthesized derivatives, demonstrating the compound's potential as a chiral building block.
The pharmacological profile of 2-(1-Amino-2-methylcyclobutyl)acetic acid continues to be an active field of investigation. Preclinical studies have explored its interactions with various biological targets, including receptors and enzymes relevant to neurological disorders, cardiovascular diseases, and cancer. While these studies are still in early stages, they provide compelling evidence of its therapeutic potential. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.
In conclusion, 2-(1-Amino-2-methylcyclobutyl)acetic acid (CAS No. 1856973-95-9) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing peptidomimetics, enzyme inhibitors, and other bioactive molecules. As research progresses, this compound is expected to play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.
1856973-95-9 (2-(1-Amino-2-methylcyclobutyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)